An organic-halide perovskite-based photo-assisted Li-ion battery for photoelectrochemical storage †
Nanoscale Pub Date: 2022-07-19 DOI: 10.1039/D2NR02980D
Abstract
Merging solar energy conversion and storage into a single device would improve the utilization of solar energy. Within such a device, the photoelectrochemical material is crucially important. Herein, we design a hybrid perovskite (DAPbI) that exhibits the favorable properties of fast charge transfer and C![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
O redox sites for steady and reversible Li+ de/intercalation, and it can be used as a bifunctional cathode for an efficient photoinduced lithium-ion battery (LIB). The enhanced charge carrier lifetime of DAPbI (τCS/CR = 452.1/3905 ps, compared to the organic cation DAAQ where τCS/CR = 335.7/1291 ps) for solar harvesting and conversion and its abundant reversible redox activity for energy storage lay the foundations for efficient photoelectrochemical energy conversion and storage. Using DAPbI as a cathode, an integrated photo-assisted LIB is realized, with a 0.2 V reduction in charge voltage, a 0.1 V increase in discharge voltage, enhancements of 7.4% in roundtrip efficiency and 0.5% in photoelectrochemical energy storage efficiency, and an 11.3% reduction in input power and an 18% increase in output power. This work provides a direct and sustainable strategy to utilize solar energy through electrochemical energy storage, which may support prosperous developments in this domain.
Recommended Literature
- [1] Configuration change of liquid crystal microdroplets coated with a novel polyacrylic acid block liquid crystalline polymer by protein adsorption†
- [2] Enhanced photocatalytic water splitting of a SILAR deposited α-Fe2O3 film on TiO2 nanoparticles
- [3] Recent advances and progress in the development of graphene-based adsorbents for CO2 capture
- [4] A study on the surface quality and brittle–ductile transition during the elliptical vibration-assisted nanocutting process on monocrystalline silicon via molecular dynamic simulations
- [5] Engineering of an in-cell protein crystal for fastening a metastable conformation of a target miniprotein†
- [6] A biodegradable bismuth–gadolinium-based nano contrast agent for accurate identification and imaging of renal insufficiency in vivo†
- [7] Direct TEM observation of the “acanthite α-Ag2S–argentite β-Ag2S” phase transition in a silver sulfide nanoparticle†
- [8] Cedrol attenuates collagen-induced arthritis in mice and modulates the inflammatory response in LPS-mediated fibroblast-like synoviocytes
- [9] Explanation of the tables
- [10] Ni-Based multifunctional catalysts derived from layered double hydroxides for the catalytic conversion of cellulose to polyols†
Journal Name：Nanoscale
Research Products
-
CAS no.: 12007-01-1
-
CAS no.: 11126-28-6
-
CAS no.: 18715-52-1
